molecular formula C22H16BrN B3828427 4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline

4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline

Cat. No. B3828427
M. Wt: 374.3 g/mol
InChI Key: ZGZDCPSLTTXEEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline” is a chemical compound with the empirical formula C18H17BrN2O2S . It is an atypical agonist of α7-nAChR that binds to the receptor in an intrasubunit cavity .


Synthesis Analysis

The synthesis of this compound involves a microwave-assisted process. In a microwave vial, cyclopentadiene, 4–bromobenzaldehyde, 4-aminosulfonamide, and indium trichloride are combined in acetonitrile .


Molecular Structure Analysis

The absolute stereochemistry of the compound is 3aR,4S,9bS . The molecular weight of the compound is 405.31 .


Chemical Reactions Analysis

The compound has been studied in a model reaction of radical-chain oxidation of 1,4-dioxane by oxygen of air .


Physical And Chemical Properties Analysis

The compound is a white to beige powder . It is soluble in DMSO at 20 mg/mL . The compound should be stored at a temperature of -20°C .

Mechanism of Action

The compound is an atypical agonist of α7-nAChR that binds to the receptor in an intrasubunit cavity, and activates the channel via a mechanism that is distinct from conventional agonists . It has been found that activity exclusively resided in the (+)-enantiomer .

Future Directions

The compound represents the most potent ago-PAM of α7 nAChRs available to date and is considered for further in vivo evaluation . It could potentially be used in the treatment of cognitive impairments in diseases such as Alzheimer’s and schizophrenia .

properties

IUPAC Name

12-(3-bromophenyl)-11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8,11,13(17)-heptaene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16BrN/c23-16-7-3-6-15(13-16)22-19-10-4-9-18(19)21-17-8-2-1-5-14(17)11-12-20(21)24-22/h1-3,5-8,11-13H,4,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGZDCPSLTTXEEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C1)C(=NC3=C2C4=CC=CC=C4C=C3)C5=CC(=CC=C5)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16BrN
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline
Reactant of Route 2
Reactant of Route 2
4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline
Reactant of Route 3
Reactant of Route 3
4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline
Reactant of Route 4
Reactant of Route 4
4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline
Reactant of Route 5
Reactant of Route 5
4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline
Reactant of Route 6
Reactant of Route 6
4-(3-bromophenyl)-2,3-dihydro-1H-benzo[f]cyclopenta[c]quinoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.